N-[4-(4-benzylpiperazin-1-yl)phenyl]propanamide

• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol
• IUPAC Name: N-[4-(4-benzylpiperazin-1-yl)phenyl]propanamide
• InChI: InChI=1S/C20H25N3O/c1-2-20(24)21-18-8-10-19(11-9-18)23-14-12-22(13-15-23)16-17-6-4-3-5-7-17/h3-11H,2,12-16H2,1H3,(H,21,24)
• InChI Key: KANFRUSNGPHTDQ-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3

Description

N-[4-(4-benzylpiperazin-1-yl)phenyl]propanamide, also known as BPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPP belongs to the class of piperazine derivatives and has been shown to exhibit promising pharmacological properties.

Mechanism of Action

N-[4-(4-benzylpiperazin-1-yl)phenyl]propanamide exerts its pharmacological effects by acting as a partial agonist at the dopamine D2 receptor and a serotonin 5-HT1A receptor agonist. It also modulates the activity of the N-methyl-D-aspartate (NMDA) receptor, which plays a critical role in learning and memory.
Biochemical and Physiological Effects
N-[4-(4-benzylpiperazin-1-yl)phenyl]propanamide has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. It also modulates the activity of the NMDA receptor, which may enhance synaptic plasticity and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-[4-(4-benzylpiperazin-1-yl)phenyl]propanamide has several advantages as a research tool, including its high potency and selectivity for specific receptors. However, it also has limitations, such as its relatively short half-life and potential toxicity at high doses.

Future Directions

There are several potential future directions for N-[4-(4-benzylpiperazin-1-yl)phenyl]propanamide research. One area of interest is its potential use in the treatment of cocaine addiction, as it has been shown to reduce drug-seeking behavior in animal models. N-[4-(4-benzylpiperazin-1-yl)phenyl]propanamide may also have applications in the treatment of other substance use disorders. Additionally, further research is needed to fully understand the mechanisms underlying N-[4-(4-benzylpiperazin-1-yl)phenyl]propanamide's therapeutic effects and to optimize its pharmacological properties for clinical use.

Synthesis Methods

N-[4-(4-benzylpiperazin-1-yl)phenyl]propanamide can be synthesized through a multi-step process involving the reaction of 4-benzylpiperazine with 4-chlorobenzoyl chloride. The resulting intermediate is then reacted with propanoic acid to yield N-[4-(4-benzylpiperazin-1-yl)phenyl]propanamide.

Scientific Research Applications

N-[4-(4-benzylpiperazin-1-yl)phenyl]propanamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic properties. N-[4-(4-benzylpiperazin-1-yl)phenyl]propanamide has also been investigated for its potential use in the treatment of neuropathic pain, cocaine addiction, and Parkinson's disease.